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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

cat. No.: B8807881

This guide provides a comprehensive overview of the synthesis of benzyltrimethylammonium
tribromide (BTMA Brs), a versatile and stable brominating agent. The content is tailored for
researchers, scientists, and professionals in drug development, offering detailed experimental
protocols and quantitative data to ensure reproducibility and understanding of the synthesis
process.

Introduction

Benzyltrimethylammonium tribromide is a solid, orange crystalline compound that serves as
a safer and more convenient alternative to liquid bromine for various chemical transformations.
[1][2] Its applications in organic synthesis are extensive, including the bromination of aromatic
compounds, alkenes, and ketones, as well as mild oxidation of alcohols and ethers.[3][4][5]
This document outlines a reliable and efficient protocol for its preparation in a laboratory
setting.

Reaction Scheme

The synthesis of benzyltrimethylammonium tribromide is typically achieved through the
reaction of benzyltrimethylammonium chloride with sodium bromate and hydrobromic acid in an
aqueous solution.[1][3][4] The overall reaction is as follows:

3 CeHsCH2N(CH3)3*Cl~ + NaBrOs + 6 HBr — 3 CeHsCH2N(CH3s)3*Brz~ + 3 HCI + NaBr + 3
H20
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An alternative method involves the direct reaction of benzyltrimethylammonium chloride with
bromine in dichloromethane.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data from a representative synthesis
protocol.[1] This allows for a quick assessment of the reaction's stoichiometry and efficiency.

Molecular
Reactant/Pr  Molecular . Moles .
Weight ( Amount (g) Molar Ratio
oduct Formula (mmol)
g/mol )

Benzyltrimeth
ylammonium C10H16CIN 185.69 111 60 2
Chloride

Sodium
NaBrOs 150.89 4.5 30 1
Bromate

Hydrobromic
Acid (47%)

HBr 80.91 - 180 6

Product

Benzyltrimeth
ylammonium C1o0H16BrsN 389.96 18.2 46.7
Tribromide

Yield: 78%

Melting Point:
100-101 °C

Detailed Experimental Protocol

This protocol is based on a well-established method for the synthesis of
benzyltrimethylammonium tribromide.[1]

Materials:
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e Benzyltrimethylammonium chloride (11.1 g, 60 mmol)
e Sodium bromate (4.5 g, 30 mmol)

e Hydrobromic acid (47%)

e Water (100 ml)

» Dichloromethane (200 ml)

e Magnesium sulfate

o Diethyl ether

Procedure:

» Reaction Setup: In a suitable flask, dissolve benzyltrimethylammonium chloride (11.1 g) and
sodium bromate (4.5 g) in 100 ml of water.

» Addition of Hydrobromic Acid: While stirring the solution at room temperature, slowly add
47% hydrobromic acid (180 mmol). A solid precipitate will form.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with
dichloromethane (4 x 50 ml).

» Drying: Combine the organic layers and dry over anhydrous magnesium sulfate.

o Solvent Removal: Filter off the magnesium sulfate and remove the dichloromethane under
reduced pressure using a rotary evaporator.

e Recrystallization: Recrystallize the resulting orange solid from a 10:1 mixture of
dichloromethane and diethyl ether.

« |solation and Drying: Collect the orange crystals by filtration and dry them in a vacuum
desiccator.

Characterization: The final product should be an orange crystalline solid with a melting point of
100-101 °C.[1] Elemental analysis should conform to the calculated values for Ci0H1sNBrs: C,
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30.80%; H, 4.14%; N, 3.59%; Br, 61.47%.[1]

Logical Workflow for Synthesis

The following diagram illustrates the logical progression of the synthesis protocol, from the
initial reactants to the final, purified product.
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Synthesis Workflow for Benzyltrimethylammonium Tribromide

Starting Materials:
- Benzyltrimethylammonium Chloride
- Sodium Bromate

- Hydrobromic Acid
- Water

Reaction at Room Temperature

(Precipitation of Crude ProducD

Extraction with Dichloromethane

Drying of Organic Layer
(Magnesium Sulfate)

Solvent Removal
(Rotary Evaporation)

Recrystallization from
Dichloromethane-Ether

Final Product:
Orange Crystals of
Benzyltrimethylammonium Tribromide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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